Cas no 1206250-63-6 (Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate
• CAS No: 1206250-63-6
• MF: C₁₄H₂₀BrN₃O₂
• MW: 342.231502532959
• CID: 4685566
• Update Time: 2025-05-20

Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-4-5-16-10-11(12)15/h4-5,10H,6-9H2,1-3H3
• InChI Key： OXTUGXOONHXFBH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 45.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 420.6±45.0 °C at 760 mmHg
• Flash Point: 208.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1206250-63-6)

Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1206250-63-6) is a versatile organic compound widely utilized in pharmaceutical research and drug discovery. This compound belongs to the class of piperazine derivatives, which are known for their significant role in medicinal chemistry. The presence of both a bromopyridinyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for synthesizing more complex molecules. Researchers often employ this compound in the development of kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate has surged due to advancements in cancer therapeutics and neurodegenerative disease research. Its structural features enable selective modifications, making it a hotspot for structure-activity relationship (SAR) studies. The compound’s CAS No. 1206250-63-6 is frequently searched in academic and industrial databases, reflecting its relevance in small-molecule drug design. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) enhances its utility in fragment-based drug discovery.

From a synthetic perspective, Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate exhibits excellent stability under standard laboratory conditions, which is critical for high-throughput screening (HTS) applications. The bromine atom at the 3-position of the pyridine ring serves as a reactive handle for further functionalization, a feature highly valued in combinatorial chemistry. This aligns with the growing interest in click chemistry and bioorthogonal reactions, which are pivotal for developing next-generation bioconjugates and proteolysis-targeting chimeras (PROTACs).

The compound’s role in pharmacophore modeling cannot be overstated. Its piperazine core is a common motif in G-protein-coupled receptor (GPCR) ligands, which are central to treating conditions like schizophrenia and Parkinson’s disease. Moreover, the tert-butyloxycarbonyl (Boc) protecting group offers synthetic flexibility, enabling deprotection under mild acidic conditions—a key advantage for peptide mimetics and prodrug development. These attributes make CAS No. 1206250-63-6 a staple in medicinal chemistry toolkits.

Environmental and regulatory considerations also highlight the importance of Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate. As the pharmaceutical industry shifts toward green chemistry, this compound’s efficient synthesis routes (e.g., catalytic bromination) minimize waste generation. Its compatibility with flow chemistry systems further supports scalable and sustainable production, addressing the demand for cost-effective APIs (active pharmaceutical ingredients). These factors contribute to its prominence in patent literature and industrial workflows.

In summary, Tert-Butyl 4-(3-bromopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1206250-63-6) is a cornerstone in modern drug discovery, bridging gaps between chemical biology and therapeutic innovation. Its multifaceted applications—from kinase inhibitor scaffolds to CNS drug candidates—underscore its enduring value in scientific research. As AI-driven molecular design gains traction, this compound’s well-documented properties will likely fuel further breakthroughs in personalized medicine and targeted therapy.